Cas no 951887-59-5 (Ethyl 7-(3,4,5-trichlorophenyl)-7-oxoheptanoate)

• Product Name: Ethyl 7-(3,4,5-trichlorophenyl)-7-oxoheptanoate
• CAS No: 951887-59-5
• MF: C₁₅H₁₇Cl₃O₃
• MW: 351.652682065964
• MDL: MFCD09801952
• CID: 4722233
• Update Time: 2025-10-20

Ethyl 7-(3,4,5-trichlorophenyl)-7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 7-(3,4,5-TRICHLOROPHENYL)-7-OXOHEPTANOATE
• 7710e
• Ethyl 7-(3,4,5-trichlorophenyl)-7-oxoheptanoate

• MDL： MFCD09801952
• Inchi： 1S/C15H17Cl3O3/c1-2-21-14(20)7-5-3-4-6-13(19)10-8-11(16)15(18)12(17)9-10/h8-9H,2-7H2,1H3
• InChI Key： OTAFIWSCQVQRSD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C(CCCCCC(=O)OCC)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 337
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 7-(3,4,5-trichlorophenyl)-7-oxoheptanoate

Recent Advances in the Study of Ethyl 7-(3,4,5-trichlorophenyl)-7-oxoheptanoate (CAS: 951887-59-5)

Ethyl 7-(3,4,5-trichlorophenyl)-7-oxoheptanoate (CAS: 951887-59-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its biochemical properties, pharmacological activities, and synthetic pathways, aiming to explore its therapeutic potential. This research brief provides an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound's structure features a 3,4,5-trichlorophenyl group attached to a seven-carbon chain with an ester and a ketone functional group. This unique configuration has been hypothesized to confer specific binding affinities and biological activities. Recent research has explored its role as a potential inhibitor of key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, its synthetic accessibility and modifiable structure have prompted investigations into its use as a scaffold for designing novel bioactive molecules.

One of the most notable studies published in the past year investigated the compound's interaction with cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The research demonstrated that Ethyl 7-(3,4,5-trichlorophenyl)-7-oxoheptanoate exhibits selective inhibition of COX-2 over COX-1, suggesting a potential for reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings were supported by molecular docking studies and in vitro assays, which revealed a strong binding affinity between the compound and the active site of COX-2.

Another area of interest has been the compound's potential as an anticancer agent. Preliminary studies have shown that it induces apoptosis in certain cancer cell lines, particularly those associated with solid tumors. Researchers attribute this activity to the compound's ability to disrupt mitochondrial function and generate reactive oxygen species (ROS), leading to programmed cell death. Further investigations are underway to optimize its efficacy and reduce off-target effects, with promising results in preclinical models.

The synthetic route for Ethyl 7-(3,4,5-trichlorophenyl)-7-oxoheptanoate has also been refined in recent years, with efforts focused on improving yield and scalability. A 2023 study reported a novel catalytic method that reduces the number of steps required for synthesis while maintaining high purity. This advancement is critical for facilitating large-scale production and enabling further pharmacological evaluations.

In conclusion, Ethyl 7-(3,4,5-trichlorophenyl)-7-oxoheptanoate (CAS: 951887-59-5) represents a promising candidate for therapeutic development, with demonstrated activities in inflammation and oncology. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacological profile, and explore its potential in other disease areas. As the scientific community continues to investigate this compound, its role in drug discovery is expected to expand, offering new opportunities for addressing unmet medical needs.